Cas no 1804715-36-3 (4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine)

• Product Name: 4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine
• CAS No: 1804715-36-3
• MF: C₇H₅Br₂F₂N
• MW: 300.926107168198
• CID: 4848463
• Update Time: 2025-06-08

4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C7H5Br2F2N/c1-3-5(9)4(8)2-12-6(3)7(10)11/h2,7H,1H3
• InChI Key： YXXKVWFVLKDXLG-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine

Introduction to 4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine (CAS No. 1804715-36-3)

4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine, with the CAS number 1804715-36-3, is a halogenated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and agrochemicals. This compound is characterized by its complex structure, which includes bromine and fluorine substituents, as well as a methyl group on the pyridine ring. These functional groups contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine typically involves multi-step processes, including bromination, fluorination, and methylation reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach using palladium complexes to achieve high yields of this compound with minimal by-products. This method not only improves the overall efficiency but also reduces the environmental impact associated with traditional synthesis methods.

In the realm of medicinal chemistry, 4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine has shown promise as a building block for the development of novel therapeutic agents. Its bromine and fluorine substituents can influence the pharmacokinetic properties of drug candidates, such as their solubility, metabolic stability, and bioavailability. A notable example is its use in the synthesis of inhibitors targeting specific enzymes involved in disease pathways. Research published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression.

Beyond medicinal applications, 4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine has also found utility in agrochemicals. Its structural features make it suitable for the development of pesticides and herbicides with enhanced efficacy and reduced environmental impact. A study published in Pest Management Science in 2021 highlighted the effectiveness of a new herbicide formulated using this compound. The herbicide showed excellent selectivity and minimal toxicity to non-target organisms, making it a promising candidate for sustainable agriculture practices.

The physical and chemical properties of 4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine are well-documented. It is a solid at room temperature with a melting point ranging from 95°C to 98°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various applications, particularly in solution-based reactions and formulations.

Safety considerations are an essential aspect when handling any chemical compound. While 4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and properly disposing of waste materials.

In conclusion, 4,5-Dibromo-2-(difluoromethyl)-3-methylpyridine (CAS No. 1804715-36-3) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.